Cas no 1998905-56-8 ((2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid)

(2R)-2-Amino-6,6,6-trifluoro-4-methylhexanoic acid is a fluorinated non-natural amino acid derivative characterized by its chiral (R)-configuration and trifluoromethyl group at the terminal carbon. The compound’s structural features, including the stereocenter at C-2 and the hydrophobic trifluoromethyl moiety, make it valuable for medicinal chemistry and peptide modification applications. Its incorporation into peptides can enhance metabolic stability, alter lipophilicity, and influence binding interactions due to the strong electron-withdrawing effects of the fluorine atoms. The methyl substitution at C-4 further contributes to steric and conformational control. This compound is particularly useful in the design of enzyme inhibitors, bioactive probes, and tailored peptidomimetics, offering precise modulation of physicochemical and pharmacological properties.
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid structure
1998905-56-8 structure
Product Name:(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
CAS No:1998905-56-8
MF:C7H12F3NO2
MW:199.170892715454
CID:6463054
PubChem ID:165506127
Update Time:2025-05-24

(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
    • 1998905-56-8
    • EN300-1298057
    • Inchi: 1S/C7H12F3NO2/c1-4(3-7(8,9)10)2-5(11)6(12)13/h4-5H,2-3,11H2,1H3,(H,12,13)/t4?,5-/m1/s1
    • InChI Key: BSNRAQQPFCTZFZ-BRJRFNKRSA-N
    • SMILES: FC(CC(C)C[C@H](C(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 199.08201311g/mol
  • Monoisotopic Mass: 199.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.3Ų

(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1298057-1.0g
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
1g
$0.0 2023-06-06
Enamine
EN300-1298057-50mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
50mg
$1008.0 2023-09-30
Enamine
EN300-1298057-100mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
100mg
$1056.0 2023-09-30
Enamine
EN300-1298057-250mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
250mg
$1104.0 2023-09-30
Enamine
EN300-1298057-500mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
500mg
$1152.0 2023-09-30
Enamine
EN300-1298057-1000mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
1000mg
$1200.0 2023-09-30
Enamine
EN300-1298057-2500mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
2500mg
$2351.0 2023-09-30
Enamine
EN300-1298057-5000mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
5000mg
$3479.0 2023-09-30
Enamine
EN300-1298057-10000mg
(2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid
1998905-56-8
10000mg
$5159.0 2023-09-30

Additional information on (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid

(2R)-2-Amino-6,6,6-Trifluoro-4-Methylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 1998905-56-8, commonly referred to as (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its amino acid structure, featuring a trifluoromethyl group at the 6-position and a methyl group at the 4-position on the hexanoic acid backbone. The (2R) configuration indicates the stereochemistry at the second carbon atom, which is crucial for its biological activity and functional properties.

Recent studies have highlighted the importance of (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid in the field of drug discovery and development. Its unique structure makes it a promising candidate for designing novel therapeutic agents targeting various diseases, including neurological disorders and metabolic syndromes. Researchers have explored its potential as a building block for peptide synthesis and as a component in bioactive molecules with enhanced stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the amino acid backbone through alkylation or acylation reactions, followed by stereochemical control during the resolution or asymmetric synthesis of the chiral center at carbon 2. The introduction of trifluoromethyl and methyl groups is achieved through precise substitution or addition reactions, ensuring the desired regioselectivity and stereochemistry.

In terms of physical properties, (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, making it suitable for aqueous-based reactions and formulations. The presence of fluorine atoms in the trifluoromethyl group significantly impacts its electronic properties, enhancing its ability to participate in hydrogen bonding and influencing its overall reactivity in chemical transformations.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid with various biological targets. These studies have revealed potential applications in enzyme inhibition and receptor modulation, suggesting its role as a lead compound in drug design pipelines. Additionally, its stability under physiological conditions makes it an attractive candidate for oral drug delivery systems.

The application of this compound extends beyond pharmacology into materials science and biotechnology. Its ability to form stable amide bonds has led to its use in synthesizing polyamides with tailored mechanical properties for advanced materials applications. Furthermore, its chiral nature makes it valuable in asymmetric catalysis and enantioselective synthesis processes.

In conclusion, (2R)-2-amino-6,6,6-trifluoro-4-methylhexanoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in contemporary research efforts aimed at developing innovative solutions in medicine and materials science.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd